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Compound of Interest

Compound Name: Tetramethylammonium formate

Cat. No.: B1581965 Get Quote

An In-depth Technical Guide to Tetramethylammonium Formate

This technical guide provides a comprehensive overview of tetramethylammonium formate,

with a focus on its material safety data, experimental protocols, and safe handling procedures.

The information is intended for researchers, scientists, and professionals in drug development

who may be working with this compound.

Chemical and Physical Properties
Tetramethylammonium formate is a quaternary ammonium salt.[1] Its physicochemical

properties are summarized in the table below.
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Property Value Source

Molecular Formula C5H13NO2 PubChem[2], ChemicalBook[3]

Molecular Weight 119.16 g/mol PubChem[2], ChemicalBook[3]

Appearance
Liquid (for 30% w/w aqueous

solution)
Thermo Fisher Scientific[4]

Boiling Point
102 °C (for 30% w/w aqueous

solution)
ChemicalBook[3]

Density
1.02 g/mL at 25 °C (for 30%

w/w aqueous solution)
ChemicalBook[3]

Refractive Index
n20/D 1.364 (for 30% w/w

aqueous solution)
ChemicalBook[3]

Water Solubility Fully miscible ChemicalBook[3]

CAS Number 59138-84-0 PubChem[2]

EC Number 261-622-8 PubChem[2]

Hazard Identification and Classification
Tetramethylammonium formate is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are skin irritation, serious eye irritation, and potential respiratory irritation.[2]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation
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The following diagram illustrates the logical workflow for GHS classification based on skin and

eye irritation.

Skin Irritation/Corrosion Assessment

Eye Irritation/Damage Assessment

Initial Assessment:
pH and available data

In vitro Skin Irritation Test
(e.g., EpiDerm™)

Corrosive (Category 1)

<50% viability after 3 min
<15% viability after 60 min

Irritant (Category 2)

Irritation observed

Not Classified
No significant irritation

Initial Assessment:
Data from skin corrosion

In vitro Eye Irritation Test
(e.g., BCOP)

Serious Eye Damage (Category 1)

Irreversible effects

Irritant (Category 2A)
Reversible within 21 days

Not ClassifiedNo significant irritation

Mild Irritant (Category 2B)Effects reverse within 7 days

Start Classification

Click to download full resolution via product page

GHS Classification Workflow for Skin and Eye Irritation.

Experimental Protocols
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Detailed experimental protocols for the synthesis and characterization of

tetramethylammonium formate are not readily available in public literature. However, general

methodologies for the synthesis and analysis of quaternary ammonium salts can be adapted.

Synthesis of Tetramethylammonium Formate
A potential synthesis method involves the reaction of trimethylamine with methyl formate in a

suitable solvent.[5]

Reaction: (CH₃)₃N + HCOOCH₃ → [(CH₃)₄N]⁺[HCOO]⁻

Experimental Procedure (General):

Dissolve equimolar amounts of trimethylamine and methyl formate in a suitable solvent such

as methanol or ethanol in a reaction vessel.[5]

The reaction is typically carried out under controlled temperature conditions.

The progress of the reaction can be monitored by techniques such as NMR or

chromatography.

Upon completion, the solvent may be removed under reduced pressure to yield the

tetramethylammonium formate product.

Determination of Physicochemical Properties
The following are general protocols for determining the key physicochemical properties of a

quaternary ammonium salt like tetramethylammonium formate.

Melting Point: Determined using a standard melting point apparatus.

Boiling Point: Determined using a distillation apparatus, noting the temperature at which the

liquid boils at atmospheric pressure.

Density: Measured using a pycnometer or a density meter at a specified temperature.

Refractive Index: Measured using a refractometer at a specified temperature and wavelength

(e.g., the sodium D-line).
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Water Solubility: Determined by adding increasing amounts of the substance to a known

volume of water at a constant temperature until saturation is reached. The concentration of

the saturated solution is then determined.

Purity (by Titration): The concentration of quaternary ammonium compounds can be

determined by precipitation titration with an anionic surfactant like sodium dodecyl sulfate

(SDS).[6]

Safe Handling and Emergency Response
Due to its hazardous nature, proper handling and emergency procedures are crucial when

working with tetramethylammonium formate.

The following diagram outlines a workflow for the safe handling and emergency response.
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Safe Handling Procedures

Emergency Response

Wear Appropriate PPE:
- Safety goggles

- Gloves
- Lab coat

Use in a well-ventilated area
or under a fume hood

Avoid contact with skin and eyes

Store in a cool, dry, well-ventilated area
in a tightly closed container Exposure Event

If contact occurs

Skin Contact:
- Remove contaminated clothing

- Wash with plenty of water

Eye Contact:
- Rinse with plenty of water for at least 15 minutes

- Seek medical attention

Inhalation:
- Move to fresh air

Ingestion:
- Do NOT induce vomiting
- Rinse mouth with water
- Seek medical attention

Seek Medical Attention if symptoms persist

Start Work with
Tetramethylammonium Formate

Click to download full resolution via product page

Safe Handling and Emergency Response Workflow.
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First Aid and Emergency Procedures
In case of exposure to tetramethylammonium formate, the following first aid measures

should be taken immediately.

Exposure Route First Aid Measures

Skin Contact

Immediately wash off with plenty of water for at

least 15 minutes.[4] Remove contaminated

clothing and shoes. Get medical attention if

irritation develops and persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4] Check for and

remove any contact lenses. Get medical

attention immediately.

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[4] If not

breathing, if breathing is irregular or if

respiratory arrest occurs, provide artificial

respiration or oxygen by trained personnel. Get

medical attention if symptoms occur.

Ingestion

Wash out mouth with water.[4] Do not induce

vomiting unless directed to do so by medical

personnel. Never give anything by mouth to an

unconscious person. Get medical attention if

symptoms occur.

Toxicological and Ecological Information
The toxicological properties of tetramethylammonium formate have not been fully

investigated.[4] It is classified as a skin and eye irritant, and may cause respiratory irritation.[2]

No quantitative toxicological data such as LD50 or LC50 values are readily available in the

reviewed literature.
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Information on the ecological effects of tetramethylammonium formate is also limited. It is

expected to be miscible with water, and therefore, persistence in the environment is unlikely.[4]

However, it should not be released into the environment, and disposal should be in accordance

with local regulations.[4]

Disposal Considerations
Waste material should be disposed of in accordance with all applicable federal, state, and local

environmental regulations. Contaminated packaging should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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